4-(difluoromethoxy)-N-(3,4-dimethylphenyl)-3-methoxybenzamide

• IUPAC Name: 4-(difluoromethoxy)-N-(3,4-dimethylphenyl)-3-methoxybenzamide
• InChI: InChI=1S/C17H17F2NO3/c1-10-4-6-13(8-11(10)2)20-16(21)12-5-7-14(23-17(18)19)15(9-12)22-3/h4-9,17H,1-3H3,(H,20,21)
• InChI Key: UDWKVCWUEXSMBB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=CC(=C(C=C2)OC(F)F)OC)C
• Molecular Formula: C17H17F2NO3
• Molecular Weight: 321.32 g/mol

Description

4-(difluoromethoxy)-N-(3,4-dimethylphenyl)-3-methoxybenzamide, also known as DFB, is a chemical compound that has been studied for its potential applications in scientific research. This compound belongs to the benzamide class of compounds and has been found to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 4-(difluoromethoxy)-N-(3,4-dimethylphenyl)-3-methoxybenzamide involves the inhibition of the protein kinase CK2, which is an enzyme that plays a role in cell proliferation and survival. By inhibiting CK2, 4-(difluoromethoxy)-N-(3,4-dimethylphenyl)-3-methoxybenzamide can disrupt the signaling pathways that promote cancer cell growth and survival, leading to anti-proliferative and pro-apoptotic effects.
Biochemical and Physiological Effects:
In addition to its anti-cancer effects, 4-(difluoromethoxy)-N-(3,4-dimethylphenyl)-3-methoxybenzamide has also been found to have other biochemical and physiological effects. It has been shown to inhibit the production of the pro-inflammatory cytokine TNF-alpha, which is involved in various inflammatory diseases. Additionally, 4-(difluoromethoxy)-N-(3,4-dimethylphenyl)-3-methoxybenzamide has been found to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(difluoromethoxy)-N-(3,4-dimethylphenyl)-3-methoxybenzamide in lab experiments is that it has been found to be relatively non-toxic to normal cells, which makes it a potentially safer alternative to other cancer treatments. However, one limitation is that its mechanism of action is not fully understood, which could make it difficult to optimize its use in cancer treatment.

Future Directions

There are several future directions for the study of 4-(difluoromethoxy)-N-(3,4-dimethylphenyl)-3-methoxybenzamide. One potential direction is to investigate its potential applications in combination with other cancer treatments, such as chemotherapy or immunotherapy. Additionally, further research is needed to fully understand its mechanism of action and to optimize its use in cancer treatment. Finally, 4-(difluoromethoxy)-N-(3,4-dimethylphenyl)-3-methoxybenzamide could also be studied for its potential applications in other diseases, such as inflammatory diseases or neurological disorders.

Synthesis Methods

The synthesis of 4-(difluoromethoxy)-N-(3,4-dimethylphenyl)-3-methoxybenzamide involves the reaction of 4-(difluoromethoxy)-3-methoxybenzoic acid with 3,4-dimethylphenylamine in the presence of a coupling agent such as N,N'-diisopropylcarbodiimide (DIC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified using column chromatography.

Scientific Research Applications

4-(difluoromethoxy)-N-(3,4-dimethylphenyl)-3-methoxybenzamide has been studied for its potential applications in scientific research, particularly in the field of cancer research. It has been found to have anti-proliferative effects on various cancer cell lines, including breast cancer, ovarian cancer, and lung cancer. Additionally, 4-(difluoromethoxy)-N-(3,4-dimethylphenyl)-3-methoxybenzamide has been found to induce apoptosis in cancer cells, which is a programmed cell death mechanism that can help prevent the growth and spread of cancer.